Cas no 898419-43-7 (N-(3-methylbutyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide)

• Product Name: N-(3-methylbutyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide
• CAS No: 898419-43-7
• MF: C₁₆H₂₂N₂O₃S
• MW: 322.422482967377
• CID: 5482263
• Update Time: 2025-10-29

N-(3-methylbutyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• WFRSOTFRTCQFIY-UHFFFAOYSA-N
• N-(3-methylbutyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide

• Inchi： 1S/C16H22N2O3S/c1-11(2)5-7-17-22(20,21)14-9-12-3-4-15(19)18-8-6-13(10-14)16(12)18/h9-11,17H,3-8H2,1-2H3
• InChI Key： WFRSOTFRTCQFIY-UHFFFAOYSA-N
• SMILES： S(C1=C([H])C2C([H])([H])C([H])([H])C(N3C([H])([H])C([H])([H])C(=C1[H])C3=2)=O)(N([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-(3-methylbutyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide

Professional Introduction to Compound with CAS No. 898419-43-7 and Product Name: N-(3-methylbutyl)-11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-triene-6-sulfonamide

Compound with the CAS number 898419-43-7 and the product name N-(3-methylbutyl)-11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-triene-6-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex tricyclic structure and sulfonamide functional group, has garnered attention for its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates a highly intricate bicyclic system, which contributes to its unique chemical properties and reactivity patterns.

The N-(3-methylbutyl) substituent in the molecular structure plays a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of the compound. This side chain enhances solubility and bioavailability, making it an attractive candidate for further exploration in therapeutic contexts. The presence of an 11-oxo group introduces a polar region within the molecule, which can influence interactions with biological targets such as enzymes and receptors.

The tricyclic core of N-(3-methylbutyl)-11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-triene-6-sulfonamide is reminiscent of several known bioactive scaffolds that have demonstrated efficacy in various diseases. The specific arrangement of rings and functional groups within this structure allows for selective binding to biological targets, which is a critical factor in drug design. Recent studies have highlighted the importance of tricyclic compounds in developing novel therapeutics due to their ability to mimic natural product structures and exhibit high binding affinity.

The sulfonamide moiety is another key feature of this compound, contributing to its water solubility and potential metabolic stability. Sulfonamides are well-documented pharmacophores that have been successfully incorporated into numerous drugs targeting diverse therapeutic areas, including infectious diseases, inflammation, and cancer. The incorporation of a sulfonamide group into the tricyclic system of N-(3-methylbutyl)-11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-triene-6-sulfonamide suggests that it may exhibit similar biological activities while offering unique structural advantages.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of complex molecules like N-(3-methylbutyl)-11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-triene-6-sulfonamide with biological targets with greater accuracy than ever before. These computational methods have been instrumental in identifying promising candidates for further experimental validation and optimization. The ability to model the three-dimensional structure of this compound and simulate its interactions with proteins has opened new avenues for drug discovery.

In vitro studies have begun to explore the potential pharmacological properties of N-(3-methylbutyl)-11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-triene-6-sulfonamide, focusing on its interactions with enzymes and receptors relevant to various diseases. Preliminary results indicate that this compound exhibits inhibitory activity against certain enzymes, suggesting its potential as a lead compound for developing novel therapeutic agents. Additionally, its structural features may contribute to low toxicity profiles, which is a critical consideration in drug development.

The synthesis of complex molecules like N-(3-methylbutyl)-11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-triene-6-sulfonamide presents significant challenges due to their intricate structures and multiple stereocenters. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in building these complex scaffolds efficiently.

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